Cas no 62385-70-0 (1,2,4-Triazolidine-3-thione, 5-(4-chlorophenyl)-1,2-dimethyl-4-phenyl-)

• Product name: 1,2,4-Triazolidine-3-thione, 5-(4-chlorophenyl)-1,2-dimethyl-4-phenyl-
• CAS No: 62385-70-0
• MF: C₁₆H₁₆ClN₃S
• MW: 317.836340904236
• CID: 446669
• PubChem ID: 71386911

1,2,4-Triazolidine-3-thione, 5-(4-chlorophenyl)-1,2-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3-thione, 5-(4-chlorophenyl)-1,2-dimethyl-4-phenyl-
• 5-(4-chlorophenyl)-1,2-dimethyl-4-phenyl-1,2,4-triazolidine-3-thione
• DTXSID00809055
• 62385-70-0

• Inchi： InChI=1S/C16H16ClN3S/c1-18-15(12-8-10-13(17)11-9-12)20(16(21)19(18)2)14-6-4-3-5-7-14/h3-11,15H,1-2H3
• InChI Key： JAKUXGYYQQJBNU-UHFFFAOYSA-N
• SMILES： CN1C(N(C(=S)N1C)C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 317.07558
• Monoisotopic Mass: 317.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 9.72